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Compound of Interest

Compound Name: Pentorex

Cat. No.: B1222034

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and logistical plans for the handling and
disposal of Pentorex (phenpentermine), an amphetamine-related compound. Adherence to
these procedures is critical for ensuring personnel safety and regulatory compliance in a
laboratory setting. Pentorex is classified as a stimulant of the amphetamine family and should
be handled as a potent compound.[1][2]

Personal Protective Equipment (PPE)

Given its classification as a potent compound, particularly when handled as a powder, a multi-
layered PPE approach is mandatory to prevent dermal, ocular, and respiratory exposure. The
open handling of potent powders should be avoided; contained systems are recommended.[3]

Table 1: Recommended Personal Protective Equipment for Handling Pentorex
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PPE Component

Specification

Purpose

Double gloving with powder-

Prevents skin contact and

absorption. The outer glove

Gloves o should be removed and
free nitrile gloves. ) o
disposed of within the
containment area.
Disposable, solid-front gown ]
) ) Protects skin and personal
Gown with long sleeves and tight-

fitting cuffs.

clothing from contamination.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from splashes or

aerosolized patrticles.

Face Protection

Face shield (in addition to

goggles).

Required when there is a

significant risk of splashing.

Respiratory Protection

NIOSH-approved N95 or

higher-level respirator.

Prevents inhalation of
aerosolized Pentorex powder.
Necessary when handling the
powder outside of a primary

engineering control.

Engineering Controls

Ventilated enclosure, fume

hood, or glovebox isolator.

Provides primary containment
to minimize airborne particles

and operator exposure.[1][3]

Operational Plan: Donning and Doffing of PPE

The following workflow outlines the correct sequence for putting on (donning) and taking off

(doffing) PPE to minimize the risk of contamination.
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Doffing Sequence (Anteroom/Exit)

Remove Outer Gloves }—D{ Remove Gown }—D{ Perform Hand Hygiene H Remove Eye & Face Protectiol Remove Respirator }—D{ Remove Inner Gloves }—D{ Perform Hand Hygiene

Donning Sequence (Clean Area)

Perform Hand Hygiene }—»{ Don Gown }—»{ Don Respirator }—» Don Eye & Face Protection }—»{ Don Inner Gloves }—»{ Don Outer Gloves (over cuff)

Click to download full resolution via product page
Figure 1. Procedural workflow for donning and doffing of Personal Protective Equipment.

Disposal Plan for Pentorex and Contaminated
Materials

As a controlled substance, the disposal of Pentorex must be conducted in compliance with all
applicable federal and local regulations to prevent diversion.

Step-by-Step Disposal Procedure:
e Segregation and Labeling:

o Expired, unwanted, or damaged containers of Pentorex must be clearly labeled for
disposal and segregated from the active stock within a secure storage location.[4]

o Contact a Reverse Distributor:

o The disposal of controlled substances must be handled by a DEA-authorized "reverse
distributor."[2][4][5] Your institution’s Environmental Health & Safety (EHS) department can
provide a list of approved vendors.[4]

e Documentation (Chain of Custody):
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o For Schedule | and Il substances, a DEA Form 222 is required for the transfer to the
reverse distributor.[2][6] For Schedule I1I-V substances, an invoice is typically used.[2][5]

o Maintain all disposal records for a minimum of two years.[2][5]

o Disposal of Contaminated Labware:

o Non-recoverable waste: Empty vials or syringes containing only residual, non-recoverable
amounts of Pentorex can be disposed of in a biohazard sharps container.[4]

o Recoverable waste: All labware with recoverable amounts of Pentorex, as well as grossly
contaminated PPE and cleaning materials, must be collected in designated, sealed
hazardous waste bags and disposed of through the reverse distributor.

Pentorex Identified for Disposal

Segregate and Clearly Label
'For Disposal’

l

Contact EHS to Schedule Pickup
with Reverse Distributor

l

Complete DEA Form 222
(or equivalent) for Transfer

l

Transfer to DEA-Authorized
Reverse Distributor
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Figure 2. Logical flow for the compliant disposal of Pentorex.

Quantitative Data

While a specific Occupational Exposure Limit (OEL) for Pentorex has not been established, it
is prudent to handle it as a highly potent compound, often requiring containment to levels below
1 pg/ms. The following toxicity data for the closely related compound, phentermine, is available.

Table 2: Acute Toxicity Data for Phentermine Hydrochloride

Route of Administration Species LD50 Value
Oral Rat 188 mg/kg
Oral Mouse 154 mg/kg
Intraperitoneal Rat 81 mg/kg
Subcutaneous Mouse 68 mg/kg

Data sourced from a Safety
Data Sheet for Phentermine
(hydrochloride) (CRM).[7]

Experimental Protocol: Synthesis of Phentermine
Hydrochloride (as a proxy for Pentorex)

The following is a representative protocol for the synthesis of phentermine hydrochloride, a
structurally similar compound to Pentorex. This protocol is adapted from publicly available
synthesis methods and should be performed by qualified personnel using all appropriate safety
precautions as outlined above.[8]

Materials:
e Dimethyl benzyl alcohol

e Acetic acid
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» Propionitrile (or similar organic solvent)

» Concentrated sulfuric acid

 |norganic strong base (e.g., NaOH)

e Ether

e Hydrogen chloride gas or hydrochloric acid
Procedure:

o Acetamide Synthesis: a. In a reaction flask under an ice-water bath, add acetic acid and the
organic solvent. b. Slowly add dimethyl benzyl alcohol dropwise. c. After the addition is
complete, add concentrated sulfuric acid dropwise as a catalyst. d. Remove the ice-water
bath and allow the reaction to stir at room temperature. Monitor the reaction's progress using
an appropriate technique (e.g., TLC). e. Upon completion, quench the reaction by adding
water until the solution becomes turbid. f. Neutralize the solution by adding an inorganic
strong base to a pH of 6-8, which will precipitate the N-(1,1-dimethyl-phenethyl)acetamide
product. g. Isolate the solid product by vacuum filtration and wash with water.

» Hydrolysis to Free Base: a. Dissolve the N-(1,1-dimethyl-phenethyl)acetamide in an
appropriate organic solvent. b. Add a solid inorganic strong base and heat the mixture to
reflux to facilitate hydrolysis. c. After cooling, add water and extract the phentermine free
base into an organic layer. d. Dry the organic layer and remove the solvent under reduced
pressure to yield the free base as an oil.

e Salt Formation: a. Dissolve the phentermine free base oil in ether. b. Under an ice bath,
bubble dry hydrogen chloride gas through the solution or add a solution of hydrochloric acid
until precipitation of the hydrochloride salt is complete. c. Collect the solid phentermine
hydrochloride by vacuum filtration, wash with cold ether, and dry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1222034?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

References

. witpress.com [witpress.com|]

. unthsc.edu [unthsc.edu]

. Best Practices For Handling Potent APIs [outsourcedpharma.com]
. research-compliance.umich.edu [research-compliance.umich.edu]
. Controlled Substance Waste [ehs.tcu.edu]

. easyrxcycle.com [easyrxcycle.com]

. cdn.caymanchem.com [cdn.caymanchem.com]

°
[e0] ~ (o)) )] EaN w N -

. CN103992228A - Synthesis method of phentermine hydrochloride - Google Patents
[patents.google.com]
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Pentorex]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222034#personal-protective-equipment-for-
handling-pentorex]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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